![molecular formula C₁₁H₆ClN₃O₃ B1663829 Pyridazinediones-derivative-1 CAS No. 147493-44-5](/img/structure/B1663829.png)
Pyridazinediones-derivative-1
Overview
Description
Pyridazinediones are heterocycles that contain two adjacent nitrogen atoms . They have been used in various fields of organic synthesis, medicinal chemistry, and chemical biology . Pyridazinediones-derivative-1 is a derivative of pyridazine, which belongs to an important group of heterocyclic compounds containing nitrogen atoms at 1 and 2 positions in a six-membered ring and an oxygen atom at the 3rd position of the ring .
Synthesis Analysis
Novel 1-thiazolyl-pyridazinedione derivatives were prepared via multicomponent synthesis under microwave irradiation as an eco-friendly energy source and using the eco-friendly naturally occurring chitosan basic catalyst with high/efficient yields and short reaction time .Molecular Structure Analysis
The 3,6-pyridazinedione scaffold comprises an unsaturated 6-membered heterocycle containing a hydrazine, a carbon–carbon double bond, and carbonyl functional groups .Chemical Reactions Analysis
Pyridazinediones have been used in multi-component reactions and for the site-selective modification of cysteines and disulfides . They have also been used in the formation of drug-like molecules .Physical And Chemical Properties Analysis
Pyridazinediones have unique properties that make them especially well-suited to cysteine/disulfide modification on a wide variety of proteins and peptides .Scientific Research Applications
Microwave-Assisted Synthesis and Antimicrobial Potential
Pyridazinediones, particularly 1-thiazolyl-pyridazinedione derivatives, have been synthesized using a microwave-assisted multicomponent process with chitosan as a catalyst. These compounds exhibit significant antimicrobial activities against antibiotic-resistant bacteria, comparable to standard antibacterial and antifungal agents (Abu-Melha et al., 2020).
Vicarious Nucleophilic Substitution
Pyridazine derivatives including 3-pyridazinones and 3,6-pyridazinediones have been used in vicarious nucleophilic substitution reactions to form new carbon-carbon bonds. This method is innovative for synthesizing functionalized pyridazine derivatives (Ostrowicz et al., 1992).
Applications in Antibody-Drug Conjugates
Pyridazinediones have been utilized to functionalize interstrand disulfide bonds in antibodies, specifically trastuzumab, with monomethyl auristatin E (MMAE). This creates potent and selective antibody-drug conjugates (ADCs) effective against cancer cell lines in vitro and in vivo (Robinson et al., 2017).
Pseudo Jahn–Teller Effect in Derivatives
Research on 3,6-pyridazinediones and their derivatives has focused on understanding the instability of their planar configuration. This instability is attributed to the pseudo Jahn–Teller effect (PJTE), elucidating the structural differences in these compounds (Ilkhani, 2015).
Use in Organic Synthesis and Chemical Biology
3,6-Pyridazinediones are notable for their applications in organic synthesis and chemical biology, with recent developments highlighting their versatile properties and usage in various fields including medicinal chemistry (Lee, Maruani, & Chudasama, 2016).
Synthesis of Tetrahydro-3,6-pyridazinedione Hydrazones
The synthesis of tetrahydro-3,6-pyridazinedione hydrazones, useful in creating bicyclic pyridazine derivatives, showcases the potential of pyridazinediones in synthesizing novel chemical structures (Lange et al., 1993).
Pharmacological Activities
Pyridazinone, a pyridazine derivative, exhibits a broad spectrum of pharmacological activities. Structural changes in the pyridazinone moiety significantly influence its pharmacodynamic profile (Dubey & Bhosle, 2015).
Bergman Cyclization in Pyridazinedione-based Enediynes
Studies on pyridazinedione-based enediynes focus on their synthesis, chemical reactivity, and Bergman cyclization rates. These molecules have shown varying reactivity dependent on the hybridization state of certain atoms in the parent heterocyclic ring (Basak et al., 2004).
Mechanism of Action
Pyridazinediones have been reported to facilitate the chemical modification of peptides and proteins, enabling a plethora of therapeutic, imaging, and diagnostic applications . They have been used in the formation of antibody-drug conjugates (ADCs) with a controlled loading of 4 drugs per antibody .
Future Directions
Pyridazinediones and their derivatives have shown a wide range of pharmacological activities such as antimicrobial, antidepressant anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities . This suggests that they could have numerous practical applications in the future, particularly in the fields of medicinal chemistry and chemical biology .
properties
IUPAC Name |
7-chloro-3,5-dihydro-2H-pyridazino[4,5-b]quinoline-1,4,10-trione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClN3O3/c12-4-1-2-5-6(3-4)13-8-7(9(5)16)10(17)14-15-11(8)18/h1-3H,(H,13,16)(H,14,17)(H,15,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZWYCFYTWWTGQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC3=C(C2=O)C(=O)NNC3=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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